Cas no 1999002-07-1 (2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid
• CAS No: 1999002-07-1
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• CID: 6498800
• PubChem ID: 165521548
• Update Time: 2025-07-23

2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid
• 1999002-07-1
• 2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluoro-4-methylhexanoic acid
• EN300-1299754

• Inchi： 1S/C15H18F3NO4/c1-10(8-15(16,17)18)7-12(13(20)21)19-14(22)23-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,19,22)(H,20,21)
• InChI Key： XWOKZICOFMGNDV-UHFFFAOYSA-N
• SMILES： FC(CC(C)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 333.11879254g/mol
• Monoisotopic Mass: 333.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid (CAS No. 1999002-07-1)

2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid, identified by the Chemical Abstracts Service Number (CAS No. 1999002-07-1), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to a class of molecules characterized by its unique structural features, which include a trifluoromethyl group, a benzyloxy carbonyl moiety, and an amino acid-derived backbone. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities in drug design and therapeutic applications.

The presence of the trifluoromethyl group in the molecule (at the 6-position of the hexanoic acid chain) is particularly noteworthy. Trifluoromethyl groups are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of pharmaceutical compounds. This feature makes 2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid a valuable building block for the synthesis of novel drug candidates targeting various diseases.

Furthermore, the benzyloxy carbonyl (Boc) group attached to the amino functionality serves as a protective group in peptide synthesis and amide bond formation. The Boc group is highly favored in medicinal chemistry due to its stability under a wide range of reaction conditions while being easily removable under mild acidic conditions. This property makes 2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid an excellent intermediate for constructing complex peptide-based therapeutics and peptidomimetics.

The overall structure of 2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid also incorporates a methyl group at the 4-position of the hexanoic acid chain. This substitution not only influences the compound's solubility and lipophilicity but also contributes to its conformational flexibility. Such structural diversity is crucial for optimizing pharmacological activity and minimizing off-target effects in drug development.

In recent years, there has been growing interest in fluorinated compounds due to their unique physicochemical properties and biological activities. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve their pharmacological profiles significantly. For instance, fluorinated analogs often exhibit enhanced binding affinity to enzymes and receptors, prolonged half-lives, and improved resistance to metabolic degradation. The trifluoromethyl group in 2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid aligns with this trend, making it a promising candidate for further exploration in drug discovery.

Moreover, the compound's potential applications extend beyond traditional small-molecule drug development. Its structural features make it a suitable candidate for use in biotechnological applications such as antibody-drug conjugates (ADCs) and other bioconjugate therapies. The Boc-protected amino group can be selectively cleaved to attach cytotoxic payloads or targeting moieties, enabling the design of highly specific therapeutic agents.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid. Modern synthetic routes now allow for more efficient and scalable production of this compound, reducing costs and improving availability for research purposes. These improvements are particularly important as demand for high-quality intermediates in pharmaceutical research continues to grow.

The compound's versatility also makes it a valuable tool in academic research settings. Its unique structure provides chemists with a platform for exploring new synthetic strategies and developing novel derivatives with tailored properties. Such explorations are essential for advancing our understanding of molecular interactions and developing innovative solutions to complex biological problems.

In conclusion,2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid (CAS No. 1999002-07-1) represents a significant advancement in pharmaceutical chemistry due to its multifaceted structural features and potential applications. Its combination of a trifluoromethyl group, a benzyloxy carbonyl moiety, and an amino acid-derived backbone positions it as a versatile intermediate for drug discovery and biotechnological innovations. As research in fluorinated compounds continues to flourish,2-{(benzyloxy)carbonylamino}-6,6,6-trifluoro-4-methylhexanoic acid is poised to play an increasingly important role in shaping the future of medicinal chemistry.